
A Comparative Guide to ZnS/ZnSe Laminated
Windows for FLIR Systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zinc selenide

Cat. No.: B073198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the demanding field of Forward-Looking Infrared (FLIR) systems, the choice of window

material is paramount to unlocking optimal performance and ensuring operational longevity.

This guide provides a detailed comparison of Zinc Sulfide (ZnS), Zinc Selenide (ZnSe), and

the increasingly prevalent ZnS/ZnSe laminated composite windows. By examining key

performance metrics, experimental data, and alternative materials, this document serves as a

comprehensive resource for selecting the most suitable optical window for your specific

application.

Executive Summary
FLIR systems rely on windows that offer high transmission in the mid-wave infrared (MWIR)

and long-wave infrared (LWIR) spectral bands. While Zinc Selenide (ZnSe) boasts superior

optical properties with excellent transmission across a wide range, its inherent softness makes

it susceptible to damage in harsh environments.[1][2][3] Conversely, Zinc Sulfide (ZnS) offers

greater mechanical durability and resistance to erosion, but at the cost of reduced optical

performance, particularly at longer wavelengths and elevated temperatures.[1][2][3] The

ZnS/ZnSe laminated window emerges as a compelling solution, aiming to synergize the

environmental robustness of ZnS with the exceptional optical characteristics of ZnSe.[1][2] This

guide will delve into the quantitative data that underpins these trade-offs.
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Performance Comparison: ZnS vs. ZnSe vs.
ZnS/ZnSe Laminate
The selection of a FLIR window material necessitates a careful evaluation of its optical,

mechanical, and thermal properties. The following tables summarize the key performance

indicators for standard FLIR-grade ZnS, multispectral-grade ZnS (often referred to as

Cleartran™), ZnSe, and provides expected performance characteristics for a ZnS/ZnSe

laminate.

Table 1: Optical Properties

Property
FLIR Grade
ZnS

Multispectral
ZnS

ZnSe
ZnS/ZnSe
Laminate
(Expected)

Transmission

Range
0.4 - 14 µm[4] 0.37 - 14 µm[4] 0.5 - 22 µm[5] ~0.5 - 14 µm

Typical

Transmission (8-

12 µm,

uncoated)

~60-70% ~70% ~70%
~70% (with AR

coatings)

Refractive Index

@ 10 µm
~2.20[6] ~2.20[6] ~2.40[7] Varies by layer

dn/dT (10.6 µm,

x 10⁻⁶/°C)
41[8] 54[9] 61 Varies by layer

Table 2: Mechanical Properties
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Property
FLIR Grade
ZnS

Multispectral
ZnS

ZnSe
ZnS/ZnSe
Laminate
(Expected)

Knoop Hardness

( kg/mm ²)
210 - 240[9] 150 - 165[9] 105 - 120[10][11] High on ZnS face

Young's Modulus

(GPa)
74.5[5] 88[9] 67.2

Composite

behavior

Rupture Modulus

(MPa)
103[9] 69[9] 55.1 High

Rain Erosion

Resistance
Good[1][9] Moderate Poor[1][3]

Good (ZnS outer

layer)

Table 3: Thermal Properties

Property
FLIR Grade
ZnS

Multispectral
ZnS

ZnSe
ZnS/ZnSe
Laminate
(Expected)

Thermal

Conductivity

(W/m·K @ 20°C)

16.7[5][9] 27.2[6][9] 18 Varies by layer

Coefficient of

Thermal

Expansion (x

10⁻⁶/°C @ 20°C)

6.8[9] 6.5[6][9] 7.1 Varies by layer

Maximum

Operating

Temperature (°C)

~250[5][6] ~250 ~250
Dependent on

bonding

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures

designed to characterize the performance of optical materials.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.hypoptics.com/components/windows/znse-zns-window.html
https://www.shalomeo.com/blog/ir-windows-zns-windows/801.html
https://www.crystran.com/optical-materials/zinc-sulphide-zinc-sulfide-flir-zns/
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://wp.optics.arizona.edu/optomech/wp-content/uploads/sites/53/2016/10/Klein-1986.pdf
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://wp.optics.arizona.edu/optomech/wp-content/uploads/sites/53/2016/10/Klein-1986.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA324432.pdf
https://www.crystran.com/optical-materials/zinc-sulphide-zinc-sulfide-flir-zns/
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
http://www.optocity.com/crystal/ZnS.htm
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
http://www.optocity.com/crystal/ZnS.htm
https://www.infrared-materials.com/upload/13622954-1219schott-zns-en.pdf
https://www.crystran.com/optical-materials/zinc-sulphide-zinc-sulfide-flir-zns/
http://www.optocity.com/crystal/ZnS.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optical Transmission and Absorption Measurement
Methodology: The spectral transmittance and absorbance of the window materials are typically

measured using a Fourier Transform Infrared (FTIR) spectrophotometer.

Sample Preparation: The material is cut and polished to the desired thickness with optically

flat surfaces. For coated windows, the anti-reflection (AR) coatings are applied prior to

measurement.

Instrumentation: A dual-beam FTIR spectrometer is used. One beam passes through the

sample, while the other serves as a reference.

Procedure: A background spectrum is first collected without the sample in the beam path.

The sample is then placed in the measurement beam, and the sample spectrum is recorded.

The transmittance is calculated as the ratio of the sample spectrum to the background

spectrum. The absorbance is calculated as the negative logarithm of the transmittance.

Measurements are often repeated at various temperatures to assess thermal effects.

Mechanical Hardness Testing
Methodology: Knoop hardness testing is a common method for determining the microhardness

of brittle materials like ZnS and ZnSe.

Instrumentation: A Knoop hardness tester, which uses a pyramidal diamond indenter.

Procedure: The indenter is pressed into the polished surface of the material with a known

force for a specific duration. The resulting indentation is elongated and rhombic in shape.

The lengths of the long and short diagonals of the indentation are measured using a

microscope. The Knoop hardness number is then calculated based on the applied load and

the area of the indentation.

Rain Erosion Testing
Methodology: Rain erosion resistance is a critical parameter for airborne FLIR systems and is

evaluated in specialized test facilities.

Instrumentation: A rotating arm apparatus or a rocket sled capable of accelerating the test

window to high speeds. The facility includes a system for generating a controlled field of
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water droplets of a specified size and density.

Procedure: The window sample is mounted on the test apparatus and accelerated to a

predetermined velocity. It is then exposed to the simulated rain field for a set duration. The

damage to the window surface is assessed periodically by measuring the loss in optical

transmission and through microscopic examination of the surface for pitting and cracking.[3]

The threshold velocity for the onset of damage is a key performance metric.[3]

Visualization of Key Concepts
To better illustrate the relationships and processes discussed, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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